4-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine

• IUPAC Name: 4-bromo-1-methylpyrrolo[2,3-c]pyridine
• InChI: InChI=1S/C8H7BrN2/c1-11-3-2-6-7(9)4-10-5-8(6)11/h2-5H,1H3
• InChI Key: MDDCUEWRLKTNMK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C(C=NC=C21)Br
• Molecular Formula: C8H7BrN2
• Molecular Weight: 211.06 g/mol
• CAS No.: 1448891-90-4

Description

4-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine is a useful research compound. Its molecular formula is C8H7BrN2 and its molecular weight is 211.062. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Synthesis

4-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine is a compound that finds its utility in various chemical reactions and synthetic pathways, serving as a pivotal intermediate in the formation of complex molecules. A study highlighted the synthesis of novel bromo-substituted derivatives through heterocondensation, showcasing the compound's versatility in organic synthesis (Sarbu et al., 2019). Another research avenue demonstrated its use in palladium-catalyzed Suzuki cross-coupling reactions, leading to the production of novel pyridine derivatives, illustrating the compound's role in facilitating complex organic transformations (Ahmad et al., 2017).

Biological Activity

Pyrrolo[2,3-c]pyridine derivatives, including this compound, have been extensively studied for their biological activities. Research has revealed that these compounds exhibit a broad spectrum of pharmacological properties, making them potential candidates for treating various diseases. A comprehensive overview of the biological activity of pyrrolo[3,4-c]pyridine derivatives has shown significant analgesic, sedative, antidiabetic, antimycobacterial, antiviral, and antitumor activities, highlighting the therapeutic potential of these molecules (Wójcicka & Redzicka, 2021).

Material Science and Catalysis

In the realm of material science and catalysis, this compound derivatives serve as key intermediates in the synthesis of novel materials with unique properties. For example, their involvement in the creation of hyperbranched poly[3,5-bis(alkylene)pyridinium]s demonstrates the compound's utility in developing new polyelectrolytes with potential applications in various industries (Monmoton et al., 2008). Additionally, its use in the efficient synthesis of highly substituted imidazoles using Brønsted acidic ionic liquids showcases innovative approaches to catalysis and organic synthesis (Shaterian & Ranjbar, 2011).